1,3-Dibromo-1,3-dimethyl-1,3-disiletane

• CAS No.: 61739-89-7
• Molecular Formula: C4H10Br2Si2
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 1,3-dibromo-1,3-dimethyl-1,3-disiletane
• InChI: InChI=1S/C4H10Br2Si2/c1-7(5)3-8(2,6)4-7/h3-4H2,1-2H3
• InChI Key: KSXFFRBJNYEKPF-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(C[Si](C1)(C)Br)Br

Description

1,3-Dibromo-1,3-dimethyl-1,3-disiletane is an organosilicon compound characterized by the presence of two bromine atoms and two methyl groups attached to a disiletane ring

Preparation Methods

The synthesis of 1,3-Dibromo-1,3-dimethyl-1,3-disiletane typically involves the bromination of 1,3-dimethyl-1,3-disiletane. This reaction can be carried out using bromine or other brominating agents under controlled conditions to ensure selective bromination at the desired positions. Industrial production methods may involve the use of continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

1,3-Dibromo-1,3-dimethyl-1,3-disiletane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form corresponding disiletane oxides.

Reduction Reactions: Reduction of the bromine atoms can yield 1,3-dimethyl-1,3-disiletane. Common reagents used in these reactions include sodium borohydride for reduction and hydrogen peroxide for oxidation. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,3-Dibromo-1,3-dimethyl-1,3-disiletane has several applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other organosilicon compounds and as a reagent in organic synthesis.

Biology: The compound’s reactivity with biological molecules makes it useful in studying biochemical pathways and interactions.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1,3-Dibromo-1,3-dimethyl-1,3-disiletane exerts its effects involves the interaction of its bromine atoms with various molecular targets. These interactions can lead to the formation of new chemical bonds or the modification of existing ones, thereby altering the properties and functions of the target molecules. The specific pathways involved depend on the nature of the target and the conditions under which the compound is used.

Comparison with Similar Compounds

1,3-Dibromo-1,3-dimethyl-1,3-disiletane can be compared with other similar compounds, such as:

1,3-Dibromo-5,5-dimethylhydantoin: Another brominated compound used in disinfection and organic synthesis.

1,3-Dibromopropane: A simpler dibromo compound used in organic synthesis.

1,3-Dichloro-1,3-dimethyl-1,3-disiletane: A chlorinated analog with different reactivity and applications. The uniqueness of this compound lies in its specific structural features and the resulting chemical properties, which make it suitable for specialized applications.